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Compound of Interest

Compound Name: 5-Oxo Rosuvastatin

CAS No.: 1422619-13-3

Cat. No.: B565213

Get Quote

An In-depth Examination of a Key Rosuvastatin Impurity: Identification, Synthesis, and

Analytical Quantification

Introduction
5-Oxo Rosuvastatin, recognized as a significant impurity and degradation product of

Rosuvastatin, plays a critical role in the quality control and stability testing of this widely

prescribed statin. Rosuvastatin is a potent inhibitor of HMG-CoA reductase, the rate-limiting

enzyme in cholesterol biosynthesis, and is used to treat hypercholesterolemia and prevent

cardiovascular disease.[1] The presence of impurities such as 5-Oxo Rosuvastatin, even in

minute quantities, can impact the safety and efficacy of the final drug product. Therefore, a

thorough understanding of its chemical properties, formation, and analytical determination is

paramount for researchers, scientists, and drug development professionals in the

pharmaceutical industry. This guide provides a detailed technical overview of 5-Oxo
Rosuvastatin, from its fundamental chemical identity to practical methodologies for its

synthesis and analysis.

Chemical Identity and Molecular Structure
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5-Oxo Rosuvastatin is identified by the CAS Number 1422619-13-3.[2][3][4] It is also known

by several synonyms, including (3R,6E)-7-[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-

[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-3-hydroxy-5-oxo-6-heptenoic acid and is

designated as Rosuvastatin Impurity C in the European Pharmacopoeia (EP).[4]

The molecular structure of 5-Oxo Rosuvastatin is characterized by the oxidation of the C5

hydroxyl group of the heptenoic acid side chain of Rosuvastatin to a ketone. This structural

modification is a key transformation observed during the degradation of the parent drug.

Molecular Diagram
Caption: Molecular Structure of 5-Oxo Rosuvastatin

Physicochemical Properties
A summary of the key physicochemical properties of 5-Oxo Rosuvastatin is presented in the

table below. These properties are essential for its handling, analysis, and understanding its

behavior in various matrices.

Property Value Source(s)

CAS Number 1422619-13-3 [2][4]

Molecular Formula C₂₂H₂₆FN₃O₆S [2]

Molecular Weight 479.52 g/mol [2]

IUPAC Name

(3R,6E)-7-[4-(4-

Fluorophenyl)-6-(1-

methylethyl)-2-

[methyl(methylsulfonyl)amino]-

5-pyrimidinyl]-3-hydroxy-5-oxo-

6-heptenoic acid

[4]

Appearance
Light Yellow to Dark Beige

Solid

Synonyms
Rosuvastatin Impurity C (EP),

5-Oxorosuvastatin
[4]
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Formation and Synthesis
5-Oxo Rosuvastatin is primarily formed through the oxidation of Rosuvastatin. This can occur

during the manufacturing process or as a degradation product upon storage, particularly under

stress conditions such as exposure to acid and oxidizing agents.[5][6] Understanding the

synthetic pathway is crucial for producing this compound as a reference standard for analytical

purposes.

Synthetic Pathway Overview
A plausible synthetic route to 5-Oxo Rosuvastatin involves the selective oxidation of the C5-

hydroxyl group of a suitable Rosuvastatin intermediate. One reported method utilizes 2,3-

Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) as the oxidizing agent.[7]

Rosuvastatin Intermediate
(with protected carboxylic acid) OxidationDDQ 5-Oxo Rosuvastatin Intermediate

(with protected carboxylic acid) DeprotectionHydrolysis 5-Oxo Rosuvastatin

Click to download full resolution via product page

Caption: Synthetic pathway for 5-Oxo Rosuvastatin.

Experimental Protocol: Synthesis of 5-Oxo Rosuvastatin
The following protocol is a representative method for the synthesis of 5-Oxo Rosuvastatin
based on the oxidation of a Rosuvastatin intermediate.[7]

Materials:

Rosuvastatin intermediate (e.g., t-butyl ester)

2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Saturated sodium bicarbonate solution
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Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Oxidation:

Dissolve the Rosuvastatin intermediate in dichloromethane.

Add a solution of DDQ in dichloromethane dropwise at room temperature.

Stir the reaction mixture until the starting material is consumed (monitor by TLC or HPLC).

Quench the reaction with saturated sodium bicarbonate solution.

Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the organic layer under reduced pressure to obtain the crude 5-oxo

intermediate.

Purification of the Intermediate:

Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of ethyl acetate in hexanes).

Deprotection:

Dissolve the purified 5-oxo intermediate in dichloromethane.

Add trifluoroacetic acid and stir at room temperature.

Monitor the reaction for the cleavage of the protecting group.
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Upon completion, remove the solvent and TFA under reduced pressure to yield the final

product, 5-Oxo Rosuvastatin.

Analytical Characterization and Quantification
Accurate and precise analytical methods are essential for the detection and quantification of 5-
Oxo Rosuvastatin in both bulk drug substance and finished pharmaceutical products. High-

Performance Liquid Chromatography (HPLC) is the most common technique employed for this

purpose.

High-Performance Liquid Chromatography (HPLC)
A stability-indicating HPLC method is required to separate 5-Oxo Rosuvastatin from the

parent drug and other potential impurities. The following is a typical set of chromatographic

conditions that can be adapted for this purpose.[8][9][10]

Chromatographic Conditions:

Parameter Condition

Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase

Gradient or isocratic mixture of an aqueous

buffer (e.g., phosphate buffer pH 4.5) and an

organic modifier (e.g., acetonitrile, methanol)

Flow Rate 1.0 mL/min

Detection UV at 248 nm

Injection Volume 10 µL

Column Temperature Ambient or controlled (e.g., 30 °C)

Sample Preparation:

Accurately weigh and dissolve the Rosuvastatin sample in a suitable diluent (e.g., a mixture

of water and acetonitrile).

Filter the solution through a 0.45 µm filter before injection.
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Validation of the Analytical Method:

The analytical method should be validated according to ICH guidelines to ensure its suitability

for its intended purpose. Key validation parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of other

components. This is often demonstrated through forced degradation studies where

Rosuvastatin is exposed to acid, base, oxidative, thermal, and photolytic stress to generate

potential degradation products.[5][6]

Linearity: The ability to obtain test results which are directly proportional to the concentration

of the analyte.

Accuracy: The closeness of the test results obtained by the method to the true value.

Precision: The degree of agreement among individual test results when the method is

applied repeatedly to multiple samplings of a homogeneous sample.

Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected

but not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be

quantitatively determined with suitable precision and accuracy.

Robustness: A measure of its capacity to remain unaffected by small, but deliberate

variations in method parameters.

Spectroscopic Characterization
The structural elucidation of 5-Oxo Rosuvastatin is confirmed through various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the molecular structure, including the presence of the ketone

group and the stereochemistry of the molecule.[11]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the molecule, confirming its elemental composition.[11]
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Conclusion
5-Oxo Rosuvastatin is a critical impurity that requires careful monitoring and control in the

production of Rosuvastatin. This technical guide has provided a comprehensive overview of its

chemical identity, synthesis, and analytical characterization. The methodologies and

information presented herein are intended to serve as a valuable resource for researchers and

scientists in the pharmaceutical field, enabling them to ensure the quality, safety, and efficacy

of Rosuvastatin-containing medicines. A thorough understanding of such impurities is

fundamental to robust drug development and manufacturing in a stringent regulatory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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